Cas no 2138021-22-2 (2-(2-methylbutan-2-yl)imidazo1,2-apyridin-3-ylmethanamine)

• Product Name: 2-(2-methylbutan-2-yl)imidazo1,2-apyridin-3-ylmethanamine
• CAS No: 2138021-22-2
• MF: C₁₃H₁₉N₃
• MW: 217.310062646866
• CID: 6518325
• PubChem ID: 165854217
• Update Time: 2025-08-03

2-(2-methylbutan-2-yl)imidazo1,2-apyridin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylbutan-2-yl)imidazo1,2-apyridin-3-ylmethanamine
• EN300-1131713
• 2138021-22-2
• [2-(2-methylbutan-2-yl)imidazo[1,2-a]pyridin-3-yl]methanamine

• Inchi： 1S/C13H19N3/c1-4-13(2,3)12-10(9-14)16-8-6-5-7-11(16)15-12/h5-8H,4,9,14H2,1-3H3
• InChI Key： ISNSNNVYVQKWFA-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC(=C2CN)C(C)(C)CC

Computed Properties

• Exact Mass: 217.157897619g/mol
• Monoisotopic Mass: 217.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.3Ų

Additional information on 2-(2-methylbutan-2-yl)imidazo1,2-apyridin-3-ylmethanamine

Comprehensive Overview of 2-(2-methylbutan-2-yl)imidazo[1,2-a]pyridin-3-ylmethanamine (CAS No. 2138021-22-2)

The compound 2-(2-methylbutan-2-yl)imidazo[1,2-a]pyridin-3-ylmethanamine (CAS No. 2138021-22-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This imidazo[1,2-a]pyridine derivative is characterized by its unique structural framework, which combines a methylbutan-2-yl group with an aminomethyl substituent. Such structural features make it a promising candidate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent studies highlight the growing interest in imidazo[1,2-a]pyridine scaffolds due to their broad pharmacological potential. Researchers are actively investigating their role in modulating G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological disorders. The presence of the methanamine moiety in CAS No. 2138021-22-2 further enhances its binding affinity, making it a subject of interest for structure-activity relationship (SAR) studies. This aligns with current trends in precision medicine, where tailored molecular designs are prioritized.

From a synthetic chemistry perspective, the preparation of 2-(2-methylbutan-2-yl)imidazo[1,2-a]pyridin-3-ylmethanamine involves multi-step reactions, often employing catalytic cross-coupling and reductive amination techniques. Its lipophilicity, influenced by the methylbutan-2-yl group, is a key factor in its bioavailability—a hot topic in drug formulation discussions. Optimizing such properties is crucial for overcoming the blood-brain barrier (BBB), a frequent challenge in CNS drug development.

The compound’s potential applications extend to anti-inflammatory and neuroprotective therapies, areas where imidazo[1,2-a]pyridines have shown promise. For instance, its structural analogs are being explored for Alzheimer’s disease and Parkinson’s disease research, addressing the urgent need for neurodegenerative disease treatments. This relevance to global health challenges enhances its visibility in academic and industrial research databases.

In the context of green chemistry, efforts to synthesize CAS No. 2138021-22-2 using sustainable solvents and low-waste protocols are gaining traction. This reflects the broader shift toward environmentally friendly synthesis, a priority for regulatory agencies and pharmaceutical manufacturers. Additionally, computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models are being leveraged to predict its interactions, reducing reliance on in vivo testing.

For researchers sourcing this compound, purity and stability are critical parameters. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are essential for quality control. These aspects are frequently searched in scientific procurement platforms, underscoring the demand for reliable chemical suppliers.

In summary, 2-(2-methylbutan-2-yl)imidazo[1,2-a]pyridin-3-ylmethanamine represents a versatile building block in medicinal chemistry, with implications for drug discovery and therapeutic innovation. Its intersection with trending topics like CNS disorders, sustainable synthesis, and computational drug design ensures its continued relevance in scientific discourse.